Cas no 2021226-01-5 (1-(cyclopropylmethoxy)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(cyclopropylmethoxy)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2021226-01-5
• MF: C₈H₁₃ClO₃S
• MW: 224.705020666122
• CID: 5913679
• PubChem ID: 165490596
• Update Time: 2025-10-29

1-(cyclopropylmethoxy)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethoxy)methylcyclopropane-1-sulfonyl chloride
• EN300-1143306
• 2021226-01-5
• 1-[(cyclopropylmethoxy)methyl]cyclopropane-1-sulfonyl chloride

• Inchi： 1S/C8H13ClO3S/c9-13(10,11)8(3-4-8)6-12-5-7-1-2-7/h7H,1-6H2
• InChI Key： ZYGMNWPVAWVRNC-UHFFFAOYSA-N
• SMILES： ClS(C1(COCC2CC2)CC1)(=O)=O

Computed Properties

• Exact Mass: 224.0273931g/mol
• Monoisotopic Mass: 224.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(cyclopropylmethoxy)methylcyclopropane-1-sulfonyl chloride

Professional Introduction to Compound with CAS No. 2021226-01-5 and Product Name: 1-(cyclopropylmethoxy)methylcyclopropane-1-sulfonyl chloride

The compound with the CAS number 2021226-01-5 and the product name 1-(cyclopropylmethoxy)methylcyclopropane-1-sulfonyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of a cyclopropylmethoxy moiety and a sulfonyl chloride functional group imparts distinct chemical properties that make it a valuable intermediate in synthetic organic chemistry.

In recent years, the pharmaceutical industry has seen a surge in the exploration of novel heterocyclic compounds due to their diverse biological activities. The structural framework of 1-(cyclopropylmethoxy)methylcyclopropane-1-sulfonyl chloride aligns well with this trend, as it combines the stability of the cyclopropane ring with the reactivity of the sulfonyl chloride group. This combination has been found to enhance the compound's utility in various synthetic transformations, particularly in the formation of sulfonamides and other sulfur-containing derivatives.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of biologically active molecules. The sulfonyl chloride functionality is particularly noteworthy, as it readily participates in nucleophilic substitution reactions, allowing for the facile introduction of various pharmacophores. This property has been exploited in several recent studies aimed at developing new therapeutic agents. For instance, researchers have utilized 1-(cyclopropylmethoxy)methylcyclopropane-1-sulfonyl chloride to synthesize novel sulfonamides with potential antimicrobial and anti-inflammatory properties.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies have demonstrated that the cyclopropylmethoxy group can influence the electronic distribution and steric environment around the sulfonyl chloride moiety, thereby modulating its reactivity. These insights have guided the design of more efficient synthetic routes and have provided a deeper understanding of how structural modifications can impact biological activity. Such findings are crucial for optimizing drug candidates and improving their pharmacokinetic profiles.

The compound's versatility extends beyond its role as a synthetic intermediate. It has also been explored as a potential catalyst or ligand in various organic transformations. The unique electronic properties of the sulfonyl chloride group make it an attractive candidate for facilitating cross-coupling reactions, which are fundamental to modern drug synthesis. Additionally, preliminary studies suggest that derivatives of 1-(cyclopropylmethoxy)methylcyclopropane-1-sulfonyl chloride may exhibit interesting catalytic activity in asymmetric synthesis, a field that is rapidly gaining importance due to its implications for enantioselective drug development.

In conclusion, 1-(cyclopropylmethoxy)methylcyclopropane-1-sulfonyl chloride (CAS No. 2021226-01-5) represents a promising compound with diverse applications in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications and functionalities, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.